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Compound of Interest

Compound Name: 4-Methylanisole

Cat. No.: B047524

An In-depth Technical Guide to 4-Methylanisole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methylanisole, also known as 4-
methoxytoluene, a versatile aromatic organic compound. This document outlines its chemical
and physical properties, summarizes key quantitative data, and provides illustrative diagrams to
support its utility in research and development.

Core Chemical Identifiers and Properties

4-Methylanisole is an organic compound with a methyl and a methoxy group attached to a
benzene ring. Its fundamental identifiers and properties are crucial for its application in various
scientific contexts.
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Property Value Source
CAS Number 104-93-8

Molecular Formula CsH100

Molecular Weight 122.16 g/mol

4-Methoxytoluene, p-
Alternate Names ;
Methylanisole

Appearance Colorless to light yellow liquid

Odor Sweet, floral

Physicochemical Data

A summary of the key physicochemical properties of 4-Methylanisole is presented below.
These parameters are essential for designing experimental protocols and for understanding its
behavior in different chemical environments.

Parameter Value Source
Density 0.969 g/mL at 25 °C

Boiling Point 174-175.5 °C

Melting Point -32 °C

Flash Point 53-60 °C

Refractive Index 1.511-1.513 at 20 °C

Vapor Pressure 1.14 mmHg

LogP 2.66 - 2.7

Experimental Protocols

Due to the broad range of applications for 4-Methylanisole, from a building block in organic
synthesis to a flavoring agent, specific experimental protocols are highly dependent on the
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research context. For illustrative purposes, a general protocol for purification is provided, as
this is a common preliminary step in many research applications.

Protocol: Purification of 4-Methylanisole by Vacuum Distillation

This protocol describes a standard method for the purification of commercially available 4-
Methylanisole.

Materials:

e 4-Methylanisole (commercial grade)

o Diethyl ether

e 1M Sodium hydroxide (NaOH) solution

» Saturated sodium chloride (brine) solution

e Anhydrous sodium carbonate (Na2COs) or magnesium sulfate (MgSQOa)
e Round-bottom flask

e Separatory funnel

« Distillation apparatus (including a vacuum adapter, condenser, and receiving flask)
e Heating mantle

e Vacuum pump

Procedure:

» Extraction: Dissolve the 4-Methylanisole in diethyl ether.

o Washing: Transfer the solution to a separatory funnel and wash with 1M NaOH solution to
remove any phenolic impurities. Follow this with a wash using water and then a final wash
with brine.

e Drying: Dry the ethereal solution over anhydrous Na2COs or MgSOa.
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» Solvent Removal: Filter the drying agent and evaporate the diethyl ether using a rotary
evaporator.

» Vacuum Distillation: Distill the crude 4-Methylanisole under reduced pressure. The purity of
the collected fractions can be assessed by techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizing Chemical Information

Graphical representations are invaluable for understanding the relationships between chemical
entities and experimental workflows. Below are diagrams generated using the DOT language to
illustrate the structure of 4-Methylanisole and a conceptual workflow for its analysis.

Caption: Molecular graph of 4-Methylanisole.
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Caption: A generalized experimental workflow involving 4-Methylanisole.

« To cite this document: BenchChem. [4-Methylanisole CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047524#4-methylanisole-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b047524?utm_src=pdf-body
https://www.benchchem.com/product/b047524?utm_src=pdf-body
https://www.benchchem.com/product/b047524?utm_src=pdf-body
https://www.benchchem.com/product/b047524?utm_src=pdf-body-img
https://www.benchchem.com/product/b047524?utm_src=pdf-body
https://www.benchchem.com/product/b047524#4-methylanisole-cas-number-and-molecular-weight
https://www.benchchem.com/product/b047524#4-methylanisole-cas-number-and-molecular-weight
https://www.benchchem.com/product/b047524#4-methylanisole-cas-number-and-molecular-weight
https://www.benchchem.com/product/b047524#4-methylanisole-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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